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Compound of Interest

Compound Name: Trimethyl orthovalerate

Cat. No.: B104153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for trimethyl
orthovalerate (CAS No. 13820-09-2), a flammable and irritant liquid. The following sections

detail the physical and chemical properties, potential hazards, handling and storage

procedures, emergency response, and disposal considerations for this compound. Adherence

to these guidelines is crucial for ensuring a safe laboratory environment.

General Information
Trimethyl orthovalerate, also known as 1,1,1-trimethoxypentane, is an organic compound

with the molecular formula C8H18O3.[1][2] It is primarily used in laboratory settings for

chemical synthesis.[3][4] While it is noted for its applications in creating various derivatives and

as a precursor in synthesis, it is also recognized as a flammable liquid that can cause skin and

eye irritation.[1][2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of trimethyl orthovalerate is

presented in Table 1. This data is essential for understanding its behavior under various

laboratory conditions.

Table 1: Physical and Chemical Properties of Trimethyl Orthovalerate
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Property Value Source

Molecular Formula C8H18O3 [1][2]

Molecular Weight 162.23 g/mol [2]

Appearance Colorless liquid [1]

Boiling Point 164-166 °C

Density 0.941 g/mL at 25 °C

Flash Point 42 °C (107.6 °F) - closed cup [5]

Refractive Index n20/D 1.410

Vapor Density 5.59 [6]

Hazard Identification and Classification
Trimethyl orthovalerate is classified as a hazardous substance. A summary of its hazard

classifications is provided in Table 2.

Table 2: Hazard Identification and Classification

Hazard
Classification

Code Description Source

Flammable liquids H226
Flammable liquid and

vapor
[2][7]

Skin

corrosion/irritation
H315 Causes skin irritation [1][2]

Serious eye

damage/eye irritation
H319

Causes serious eye

irritation
[1][2]

Specific target organ

toxicity — single

exposure

H335
May cause respiratory

irritation
[2]
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It is important to note that the toxicological properties of trimethyl orthovalerate have not

been thoroughly investigated.[3] No acute toxicity information is available for this product.[1][6]

Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with

trimethyl orthovalerate.

Handling:

Avoid contact with skin and eyes.[3]

Do not breathe mist, vapors, or spray.[6]

Use only in a well-ventilated area or outdoors.[1]

Keep away from open flames, hot surfaces, and sources of ignition.[1][6]

Use spark-proof and explosion-proof equipment.[6]

Take precautionary measures against static discharge.[3][6]

Handle in accordance with good industrial hygiene and safety practices.[3]

Storage:

Store in a cool, dry, and well-ventilated place.[1][3]

Keep the container tightly closed.[1][3]

Store in a flammables area.[1]

This compound is moisture-sensitive and should be protected from exposure to moist air or

water.[1][6]

Exposure Controls and Personal Protective
Equipment
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To ensure the safety of personnel, appropriate exposure controls and personal protective

equipment (PPE) must be utilized.

Table 3: Exposure Controls & Personal Protective Equipment

Control Specification Source

Engineering Controls

Use explosion-proof electrical,

ventilating, and lighting

equipment. Ensure eyewash

stations and safety showers

are close to the workstation.

[6]

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles (approved under

standards such as NIOSH or

EN 166). A face shield is also

recommended.

[3]

Skin Protection

Handle with gloves. Wear

appropriate protective gloves

and clothing to prevent skin

exposure.

[3][6]

Respiratory Protection

Under normal use conditions,

no protective equipment is

needed. If risk assessment

shows air-purifying respirators

are appropriate, use a full-face

supplied air respirator or a

respirator with a suitable

cartridge (e.g., type ABEK).

[3][6]

First Aid Measures
In the event of exposure, immediate first aid is crucial.

Table 4: First Aid Measures
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Exposure Route First Aid Procedure Source

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration. Consult a

physician.

[1][3]

Skin Contact

Wash off with soap and plenty

of water. Consult a physician.

Remove all contaminated

clothing and shoes.

[1][3]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

[1][3]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water and

consult a physician.

[3]

Fire and Explosion Hazard Data
Trimethyl orthovalerate is a flammable liquid and presents a fire hazard.

Table 5: Fire and Explosion Hazard Data
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Hazard Details Source

Flammability

Flammable liquid and vapor.

Vapors may form explosive

mixtures with air and can travel

to a source of ignition and

flash back.

[1][6]

Suitable Extinguishing Media

Water spray, carbon dioxide

(CO2), dry chemical, or

chemical foam. Water mist can

be used to cool unopened

containers.

[1][6]

Unsuitable Extinguishing

Media

Do not use a heavy water

stream.
[8]

Hazardous Combustion

Products

Carbon monoxide (CO) and

carbon dioxide (CO2).
[6]

Firefighting Precautions

Wear a self-contained

breathing apparatus (SCBA)

and full protective gear.

[1][6]

Accidental Release Measures
In the case of a spill, the following workflow should be implemented to ensure safety and

proper containment.
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Initial Response

Containment & Cleanup

Final Steps

Spill Detected

Evacuate Immediate Area

Alert Personnel

Ensure Adequate Ventilation

Remove All Ignition Sources

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with Inert
Absorbent Material

Collect with Non-Sparking Tools

Place in a Suitable, Closed
Container for Disposal

Decontaminate Spill Area

Dispose of Waste According
to Regulations

Spill Managed

Click to download full resolution via product page

Caption: Workflow for Handling a Trimethyl Orthovalerate Spill.
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Disposal Considerations
Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[6] It is recommended

to burn the substance in a chemical incinerator equipped with an afterburner and scrubber.[3]

Experimental Protocols
Detailed experimental protocols for the determination of the safety data presented in this guide

are not publicly available in the cited reference materials. The provided data, such as flash

points and toxicity classifications, are typically determined using standardized testing methods

(e.g., ASTM, OECD guidelines) by the chemical manufacturers and suppliers. For specific

methodological details, direct inquiry to the supplier or consultation of relevant standardized

testing protocols is recommended.

Disclaimer: This guide is intended for informational purposes only and is based on publicly

available safety data sheets. It is not a substitute for a comprehensive risk assessment and the

user's own judgment. Always consult the most current safety data sheet from your supplier

before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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